Cas no 37135-28-7 (4-Ethyl-3-Fluorobenzoic Acid)

• Product Name: 4-Ethyl-3-Fluorobenzoic Acid
• CAS No: 37135-28-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 3164621
• PubChem ID: 21413853
• Update Time: 2025-04-24

4-Ethyl-3-Fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-Fluorobenzoic Acid
• 4-Ethyl-2-fluorobenzoic acid

• Inchi： 1S/C9H9FO2/c1-2-6-3-4-7(9(11)12)8(10)5-6/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： GFQKDOWVJRRVEW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Ethyl-3-Fluorobenzoic Acid

Introduction to 4-Ethyl-3-Fluorobenzoic Acid (CAS No. 37135-28-7) and Its Applications in Modern Chemical Biology

4-Ethyl-3-Fluorobenzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 37135-28-7, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethyl and fluorine substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural features of 4-Ethyl-3-Fluorobenzoic Acid contribute to its versatility, enabling its application in multiple domains, including drug discovery, material science, and analytical chemistry.

The benzoic acid core of 4-Ethyl-3-Fluorobenzoic Acid is a well-established scaffold in medicinal chemistry due to its stability and reactivity. The introduction of a fluorine atom at the 3-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the ethyl group at the 4-position provides further modularity, allowing for easy functionalization through various chemical reactions such as esterification, amidation, and coupling reactions. These attributes make 4-Ethyl-3-Fluorobenzoic Acid a preferred building block for constructing more complex pharmacophores.

In recent years, 4-Ethyl-3-Fluorobenzoic Acid has been extensively studied for its potential applications in the development of novel therapeutic agents. One notable area of research involves its use as a precursor in the synthesis of fluorinated analogs of existing drugs. Fluorine substitution is a common strategy in drug development due to its ability to modulate pharmacokinetic properties such as bioavailability and half-life. For instance, studies have demonstrated that fluorinated benzoic acids can enhance the binding affinity of small-molecule inhibitors to their target proteins, thereby improving therapeutic efficacy.

Moreover, 4-Ethyl-3-Fluorobenzoic Acid has found utility in the field of agrochemicals. The unique structural motifs present in this compound contribute to its potential as a precursor for developing novel pesticides and herbicides. Researchers have explored its derivatives as potent inhibitors of enzymes involved in plant growth regulation, offering promising avenues for sustainable agriculture. The fluorine atom's electronic effects play a crucial role in enhancing the bioactivity and selectivity of these agrochemical compounds.

The analytical chemistry community has also leveraged 4-Ethyl-3-Fluorobenzoic Acid for method development and validation. Its well-defined retention time and distinct spectral characteristics make it an ideal internal standard or reference compound in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses. Additionally, its fluorescence properties have been exploited in sensor design for detecting trace amounts of environmental pollutants or biological markers. These applications underscore the compound's importance beyond traditional pharmaceutical research.

Recent advancements in computational chemistry have further highlighted the significance of 4-Ethyl-3-Fluorobenzoic Acid. Molecular modeling studies have revealed insights into how its structural features influence interactions with biological targets. These insights are invaluable for rational drug design, enabling researchers to predict binding affinities and optimize lead compounds more efficiently. The integration of machine learning algorithms with experimental data has accelerated the discovery process, making compounds like 4-Ethyl-3-Fluorobenzoic Acid indispensable tools in modern drug discovery pipelines.

The synthesis of 4-Ethyl-3-Fluorobenzoic Acid itself is an area of active investigation. Researchers have developed efficient synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles. Catalytic methods involving transition metals have been particularly successful in achieving regioselective functionalization at both the ethyl and fluorine positions. Such innovations not only improve scalability but also contribute to sustainable manufacturing practices.

Looking ahead, the future prospects for 4-Ethyl-3-Fluorobenzoic Acid are promising. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like this will play an increasingly critical role. The ability to fine-tune their properties through structural modifications opens up endless possibilities for developing next-generation therapeutics across various therapeutic areas, including oncology, immunology, and neurology.

In conclusion, 4-Ethyl-3-Fluorobenzoic Acid (CAS No. 37135-28-7) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for synthetic chemists and biologists alike. As ongoing research continues to uncover new uses and applications, this compound will undoubtedly remain at the forefront of innovation in drug discovery and related fields.